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Compound of Interest
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Cat. No.: B568281

For Researchers, Scientists, and Drug Development Professionals

Introduction

MES (2-(N-morpholino)ethanesulfonic acid) is a zwitterionic buffer developed by Good and his
colleagues in the 1960s.[1][2][3] It is widely utilized in biochemistry, molecular biology, and cell
culture due to its favorable characteristics.[2] MES has a pKa of approximately 6.15 at 25°C,
making it an effective buffer in the pH range of 5.5 to 6.7.[1][3][4] Its advantages include high
water solubility, minimal interaction with metal ions, and stability in various experimental
conditions.[2][5][6] This document provides a detailed protocol for the preparation of a 0.1 M
MES buffer solution, crucial for a variety of applications including protein analysis, enzyme
assays, and chromatography.[2][3][5]

Materials and Reagents

The following table summarizes the necessary materials and reagents for the preparation of a
0.1 M MES buffer solution.
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Material/Reagent

Specification

Supplier Example

Notes

MES Free Acid or
Monohydrate

Molecular Biology
Grade, =99% purity

Sigma-Aldrich,
Thermo Fisher

Scientific, etc.

Note the molecular
weight difference
between the free acid
and monohydrate
forms for accurate

weighing.

Deionized Water
(diH20)

Type | or equivalent

Millipore, Sartorius,

etc.

High purity water is
essential to avoid

contamination.

Sodium Hydroxide
(NaOH)

1 M or 10 M solution

VWR, Avantor, etc.

For pH adjustment

upwards.

Hydrochloric Acid ] For pH adjustment

1 M solution VWR, Avantor, etc.
(HCI) downwards.

_ Mettler Toledo, Ensure proper
pH meter Calibrated o
Beckman Coulter, etc.  calibration before use.
o For efficient

Magnetic stirrer and ) )

VWR, IKA, etc. dissolution of MES

stir bar

powder.

Graduated cylinders

and beakers

Corning, Pyrex, etc.

For accurate volume

measurements.

Volumetric flask (1 L)

Corning, Pyrex, etc.

For precise final

volume preparation.

Sterile filter (optional)

0.22 pum pore size

Millipore, Pall, etc.

For applications
requiring a sterile
buffer.

Sterile storage bottles

Corning, Nalgene, etc.

For long-term storage

of the prepared buffer.

Experimental Protocol
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This protocol details the steps for preparing 1 liter of 0.1 M MES buffer solution.

Calculation of MES Powder

To prepare a 0.1 M solution, the amount of MES powder required is calculated based on its
molecular weight.

e MES Free Acid (Anhydrous): Molecular Weight = 195.24 g/mol [7][8]
e MES Monohydrate: Molecular Weight = 213.25 g/mol [3][4]

The following table provides the required mass for preparing a 1 L solution.

Mass for 1 Lof 0.1 M

Compound Molecular Weight ( g/mol ) _
Solution (g)

MES Free Acid (Anhydrous) 195.24 19.52

MES Monohydrate 213.25 21.33

Dissolving the MES Powder

o Add approximately 800 mL of deionized water to a 1 L beaker equipped with a magnetic stir
bar.

o Place the beaker on a magnetic stirrer and begin stirring.
o Carefully weigh the calculated amount of MES powder and slowly add it to the stirring water.

» Continue stirring until the MES powder is completely dissolved.[1]

pH Adjustment

o Calibrate the pH meter according to the manufacturer's instructions.
e Immerse the pH electrode in the MES solution.

e Slowly add 1 M NaOH dropwise to increase the pH or 1 M HCI to decrease the pH.[1][3] The
target pH should be within the buffering range of MES (5.5 - 6.7).
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» Allow the pH to stabilize before adding more acid or base.

Final Volume Adjustment

e Once the desired pH is reached, transfer the solution to a 1 L volumetric flask.

¢ Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the MES is transferred.

o Add deionized water to the volumetric flask until the meniscus reaches the 1 L mark.

e Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Sterilization and Storage (Optional)

» For applications requiring a sterile buffer, pass the solution through a 0.22 um sterile filter
into a sterile storage bottle.[1]

o Store the buffer solution at 4°C.[1] Properly stored, the buffer is stable for several months.

Quality Control

e pH Verification: After preparation, re-check the pH of the final solution to ensure it is at the
desired value.

 Visual Inspection: The final buffer solution should be clear and free of any particulate matter.

o Record Keeping: Document the date of preparation, the final pH, and the lot numbers of the
reagents used.

Experimental Workflow

The following diagram illustrates the workflow for the preparation of the 0.1 M MES buffer
solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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